Cas no 723320-28-3 (2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate)

• Product Name: 2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate
• CAS No: 723320-28-3
• MF: C₂₄H₁₈IN₃O₄
• MW: 539.321897983551
• CID: 5969022
• PubChem ID: 2133523
• Update Time: 2025-10-30

2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate
• [2-[4-[5-(4-methoxyphenyl)triazol-1-yl]phenyl]-2-oxoethyl] 3-iodobenzoate
• Benzoic acid, 3-iodo-, 2-[4-[5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl]-2-oxoethyl ester
• AKOS001049992
• 2-(4-(5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-yl)phenyl)-2-oxoethyl 3-iodobenzoate
• F1550-0013
• 723320-28-3
• Z56876502
• 2-{4-[5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-yl]phenyl}-2-oxoethyl 3-iodobenzoate

• Inchi： 1S/C24H18IN3O4/c1-31-21-11-7-16(8-12-21)22-14-26-27-28(22)20-9-5-17(6-10-20)23(29)15-32-24(30)18-3-2-4-19(25)13-18/h2-14H,15H2,1H3
• InChI Key： CMDNIAVCZYSXSL-UHFFFAOYSA-N
• SMILES： C(OCC(C1=CC=C(N2C(C3=CC=C(OC)C=C3)=CN=N2)C=C1)=O)(=O)C1=CC=CC(I)=C1

Computed Properties

• Exact Mass: 539.03420g/mol
• Monoisotopic Mass: 539.03420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate

Introduction to 2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate (CAS No. 723320-28-3)

2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate (CAS No. 723320-28-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and an iodobenzoate moiety, making it a valuable candidate for various applications in drug discovery and development.

The triazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a key structural element in many biologically active molecules. It is known for its stability and ability to form strong hydrogen bonds, which can enhance the binding affinity of molecules to their target proteins. The presence of the triazole ring in 2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate suggests that this compound may exhibit favorable pharmacological properties.

The iodobenzoate moiety is another significant feature of this compound. Iodine atoms are often used in medicinal chemistry to modulate the lipophilicity and metabolic stability of molecules. The iodine substituent can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. In the context of 2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate, the iodobenzoate group may play a crucial role in determining its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential therapeutic applications of compounds containing triazole and iodobenzoate moieties. For instance, a study published in the Journal of Medicinal Chemistry reported that triazole-containing compounds exhibit potent antifungal and antibacterial activities. Another study in the European Journal of Medicinal Chemistry demonstrated that iodinated benzoic acid derivatives have shown promise as anticancer agents due to their ability to inhibit specific enzymes involved in cancer cell proliferation.

In the context of drug discovery, 2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate has been investigated for its potential as a lead compound in the development of new therapeutic agents. Preliminary studies have shown that this compound exhibits selective inhibition of certain enzymes and receptors, which are implicated in various diseases. For example, it has been reported to inhibit the activity of kinases involved in signal transduction pathways, which are often dysregulated in cancer and inflammatory diseases.

The synthesis of 2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate typically involves multi-step reactions that utilize modern synthetic techniques such as click chemistry. Click chemistry is a powerful method for constructing complex molecules by combining simple building blocks under mild conditions with high yields and selectivity. The use of click chemistry has facilitated the efficient synthesis of this compound and has allowed researchers to explore its structure–activity relationships (SAR) more thoroughly.

In addition to its potential therapeutic applications, 2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-ylphenyl}-2-oxoethyl 3-iodobenzoate has also been studied for its use as a probe molecule in biochemical assays. Its unique structural features make it suitable for labeling and tracking specific biomolecules within cells. This application has important implications for understanding cellular processes and developing new diagnostic tools.

The safety profile of 2-{4-5-(4-methoxyphenyl)-1H-1,2,3-triazol-1-y lphenyl}-2-o xoethyl 3-i odob enz o ate is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-{4-[5-(4-methoxyphenyl)-1H -1 , 2 , 3 -tr iaz ol - 1 - yl] phen yl} - 2 - ox oet h yl 3 - i od ob enz o ate (CAS No. 723320 - 28 - 3) represents a promising candidate for various applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing molecule for further investigation and development.